2-(3,4-Dimethoxyphenyl)-1-[2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-1-[2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone
• InChI: InChI=1S/C21H21F3N2O3S/c1-28-17-7-6-14(11-18(17)29-2)12-19(27)26-9-8-25-20(26)30-13-15-4-3-5-16(10-15)21(22,23)24/h3-7,10-11H,8-9,12-13H2,1-2H3
• InChI Key: BKJRJASCFISVLZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)N2CCN=C2SCC3=CC(=CC=C3)C(F)(F)F)OC
• Molecular Formula: C21H21F3N2O3S
• Molecular Weight: 438.5 g/mol

Description

2-(3,4-Dimethoxyphenyl)-1-[2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone is a useful research compound. Its molecular formula is C21H21F3N2O3S and its molecular weight is 438.47. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Drug Discovery

Research on chemically related compounds often focuses on the synthesis of novel entities with potential therapeutic applications. For instance, the study of pyrazole chalcones, including the preparation of compounds through Claisen-Schmidt condensation, has shown promise in anti-inflammatory, antioxidant, and antimicrobial activities, indicating a path for future drug discovery efforts (Bandgar et al., 2009). Similarly, the development of benzothiazole- and benzimidazole-based heterocycles through microwave-mediated synthesis suggests a method for producing compounds with potential biological applications (Darweesh et al., 2016).

Catalysis and Material Science

Compounds related to the query have been investigated for their catalytic activities. For example, dinuclear Cu(II) complexes with ferrocene-based benzimidazol ligands have been synthesized and characterized, showing catecholase activity which could be relevant in catalysis and enzymatic reaction mimicking (Karaoğlu et al., 2016).

Biological Activity and Medicinal Chemistry

The synthesis and biological activity evaluation of heteroatomic compounds based on phenylthiourea and acetophenone derivatives have been explored, with findings highlighting antioxidant effects and potential for drug development (Farzaliyev et al., 2020). Additionally, certain compounds have been synthesized for antituberculosis and cytotoxicity studies, emphasizing the role of chemical synthesis in addressing global health challenges (Chitra et al., 2011).